![molecular formula C14H15F3N4O2S B2603211 N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide CAS No. 1797224-00-0](/img/structure/B2603211.png)
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide
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Description
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H15F3N4O2S and its molecular weight is 360.36. The purity is usually 95%.
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Scientific Research Applications
Hydrogen-Bond Effect and Molecular Structure Investigation
Research by Mansour and Ghani (2013) explored the structural aspects of a similar sulfamethazine Schiff-base, focusing on its spectroscopic properties and molecular structure through experimental and quantum chemical calculations. The study highlights the stability of the molecule due to hyperconjugative interactions, charge delocalization, and intramolecular hydrogen bond, analyzed using natural bond orbital (NBO) analysis. Additionally, the electronic structures were discussed, providing insights into the compound's potential applications in material science and drug design (Mansour & Ghani, 2013).
Synthesis of Pyrrolo[2,3-D]Pyrimidine Derivatives
Khashi, Davoodnia, and Chamani (2014) reported on the DMAP-catalyzed synthesis of novel pyrrolo[2,3-d]pyrimidine derivatives bearing an aromatic sulfonamide moiety. This study is significant for the development of new synthetic methodologies and the exploration of the compound's reactivity and potential applications in medicinal chemistry and material science (Khashi, Davoodnia, & Chamani, 2014).
Development of Novel Pyrrolo[2,3-D]Pyrimidine and Triazolo[1,5-C]Pyrimidine Derivatives
Hassan et al. (2009) synthesized several pyrrolo[2,3-d]pyrimidin-5-yl)-N,N-dimethyl-benzenesulfonamide derivatives, exploring their potential biological applications. The cyclocondensation of these derivatives led to the formation of various pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]-pyrimidine derivatives, which were screened against bacterial and fungal strains, showing promising results (Hassan et al., 2009).
Antimicrobial Activity of Thiosulphonate Pyrimidine Derivatives
Monka et al. (2020) conducted a predicted screening of biological activity, cytotoxicity, and toxicity in rats of synthesized pyrimidine thiosulfonates, revealing low-toxic substances with a wide range of biological action. S-(4,6-dimethylpyrimidin-2-yl) benzenesulfonothioate, in particular, was highlighted for in-depth study due to its significant potential in anticancer research (Monka et al., 2020).
properties
IUPAC Name |
N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-4-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N4O2S/c1-21(2)13-7-8-18-12(20-13)9-19-24(22,23)11-5-3-10(4-6-11)14(15,16)17/h3-8,19H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLDGJUKYUUEENF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1)CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.